Cas no 94165-39-6 (Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester)

• Product Name: Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester
• CAS No: 94165-39-6
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 752378
• PubChem ID: 622584
• Update Time: 2025-04-19

Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(2-naphthalenylamino)methylene]-, diethyl ester
• diethyl 2-[(naphthalen-2-ylamino)methylidene]propanedioate
• Diethyl 2-naphthylaminomethylenemalonate
• Diethyl 2-[(2-naphthylamino)methylene]malonate #
• AKOS003230278
• DTXSID80347526
• STK065910
• 94165-39-6
• XVVCXZVQLDZION-UHFFFAOYSA-N

• Inchi： 1S/C18H19NO4/c1-3-22-17(20)16(18(21)23-4-2)12-19-15-10-9-13-7-5-6-8-14(13)11-15/h5-12,19H,3-4H2,1-2H3
• InChI Key： XVVCXZVQLDZION-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.6Ų